Cas no 2171833-08-0 (dimethyl(3-{9-methyl-1,7-diazaspiro4.5decan-1-yl}propyl)amine)

• Product Name: dimethyl(3-{9-methyl-1,7-diazaspiro4.5decan-1-yl}propyl)amine
• CAS No: 2171833-08-0
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• CID: 5748746
• PubChem ID: 165862617
• Update Time: 2025-05-24

dimethyl(3-{9-methyl-1,7-diazaspiro4.5decan-1-yl}propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1273922
• dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine
• 2171833-08-0
• dimethyl(3-{9-methyl-1,7-diazaspiro4.5decan-1-yl}propyl)amine

• Inchi： 1S/C14H29N3/c1-13-10-14(12-15-11-13)6-4-8-17(14)9-5-7-16(2)3/h13,15H,4-12H2,1-3H3
• InChI Key： XNMNNMPUOMILEB-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)CCCC21CNCC(C)C2

Computed Properties

• Exact Mass: 239.236147938g/mol
• Monoisotopic Mass: 239.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Additional information on dimethyl(3-{9-methyl-1,7-diazaspiro4.5decan-1-yl}propyl)amine

Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine: A Comprehensive Overview

The compound Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine, with the CAS number 2171833-08-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, properties, and current research trends surrounding this compound.

The molecular structure of Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine is characterized by a spirocyclic framework, which consists of two rings sharing a single atom. The spirocyclic system in this compound is further substituted with methyl groups and an amine functionality, which significantly influences its chemical reactivity and physical properties. The presence of the diazaspiro structure introduces unique electronic properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine in the development of advanced materials. Researchers have explored its use as a building block for constructing complex molecular architectures, such as supramolecular assemblies and coordination polymers. These applications leverage the compound's ability to form strong intermolecular interactions, which are crucial for creating stable and functional materials.

In terms of synthesis, the preparation of Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine involves a multi-step process that typically begins with the formation of the diazaspiro core. This is followed by functionalization with methyl groups and the introduction of the amine moiety. The synthesis process requires precise control over reaction conditions to ensure high yields and product purity.

The properties of this compound are heavily influenced by its spirocyclic structure and substituents. For instance, the methyl groups contribute to the molecule's hydrophobicity, while the amine functionality introduces some degree of polarity. These contrasting properties make the compound versatile in different chemical environments.

From an environmental standpoint, there is growing interest in understanding the biodegradation and toxicity profiles of Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully assess its environmental impact.

In conclusion, Dimethyl(3-{9-methyl-1,7-diazaspiro[4.5]decan-1-yl}propyl)amine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic and industrial endeavors.